Cas no 5440-54-0 (Propanedioic acid,2-(acetylamino)-2-[(3-methylphenyl)methyl]-, 1,3-diethyl ester)

• Product name: Propanedioic acid,2-(acetylamino)-2-[(3-methylphenyl)methyl]-, 1,3-diethyl ester
• CAS No: 5440-54-0
• MF: C₁₇H₂₃NO₅
• MW: 321.36822
• MDL: MFCD30828932
• CID: 373209
• PubChem ID: 227958

Propanedioic acid,2-(acetylamino)-2-[(3-methylphenyl)methyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-[(3-methylphenyl)methyl]-, 1,3-diethyl ester
• diethyl 2-acetamido-2-[(3-methylphenyl)methyl]propanedioate
• AC1L5FVG
• AC1Q63ZX
• Acetamino-(3-methyl-benzyl)-malonsaeure-diethylester
• acetylamino-(3-methyl-benzyl)-malonic acid diethyl ester
• Acetylamino-(3-methyl-benzyl)-malonsaeure-diaethylester
• AG-J-87902
• AR-1I4957
• CTK5A0871
• diethyl(acetylamino)(3-methylbenzyl)propanedioate
• NSC20181
• Diethyl 2-acetamido-2-(3-methylbenzyl)malonate
• Diethyl2-acetamido-2-(3-methylbenzyl)malonate
• DTXSID10281121
• Diethyl acetamido[(3-methylphenyl)methyl]propanedioate
• NSC-20181
• 5440-54-0
• MFCD30828932

• MDL： MFCD30828932
• Inchi： InChI=1S/C17H23NO5/c1-5-22-15(20)17(18-13(4)19,16(21)23-6-2)11-14-9-7-8-12(3)10-14/h7-10H,5-6,11H2,1-4H3,(H,18,19)
• InChI Key： UQTRUCMAZMKNJF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CC=CC(=C1)C)(C(=O)OCC)NC(=O)C

Computed Properties

• Exact Mass: 321.15769
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7